Cas no 2138088-87-4 (4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one)

• Product Name: 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one
• CAS No: 2138088-87-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6257100
• PubChem ID: 165490724
• Update Time: 2025-05-19

4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one
• 2138088-87-4
• EN300-1156537

• Inchi： 1S/C11H15NO/c1-8-4-5-9(13)7-10(8)11-3-2-6-12-11/h2-3,6,8,10,12H,4-5,7H2,1H3
• InChI Key： YSGGXGCXZJNPAQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C2=CC=CN2)C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.9Ų

Additional information on 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one

Introduction to 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one (CAS No. 2138088-87-4)

4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138088-87-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexanone core substituted with a methyl group and a pyrrole ring, has garnered attention due to its structural complexity and potential biological activities. The presence of the 1H-pyrrol-2-yl moiety introduces a nitrogen-containing heterocycle, which is a common feature in many bioactive molecules, making this compound a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents.

The structural framework of 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one combines the rigid cyclohexane ring with the flexible pyrrole moiety, creating a unique spatial arrangement that may influence its interactions with biological targets. The methyl substituent at the 4-position of the cyclohexanone ring further modulates the electronic properties and steric environment of the molecule. Such structural features are often exploited in drug design to optimize binding affinity, solubility, and metabolic stability.

In recent years, there has been growing interest in heterocyclic compounds derived from cyclohexanone due to their diverse pharmacological profiles. The pyrrole ring, in particular, is known for its role in various bioactive natural products and synthetic drugs. For instance, derivatives of pyrrole have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one represents an attempt to harness these properties within a novel molecular scaffold.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclohexanone core can serve as a versatile platform for further functionalization, allowing researchers to introduce additional pharmacophores or modify existing ones. This flexibility makes 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one particularly valuable in scaffold hopping strategies, where the goal is to identify new chemical entities with improved biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques, combined with molecular docking studies, have been used to predict potential interactions between 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one and target proteins. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders and inflammatory diseases. For example, preliminary simulations have indicated that the pyrrole moiety could interact with binding pockets in enzymes such as COX-2 or certain kinases.

The synthesis of 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one presents both challenges and opportunities for synthetic chemists. The key step involves the introduction of the pyrrole ring onto the cyclohexanone scaffold while maintaining regioselectivity. Various synthetic routes have been explored, including cyclization reactions and cross-coupling techniques. One particularly promising approach involves the use of palladium-catalyzed reactions to construct the pyrrole-cyclohexanone linkage. This method offers good yields and selectivity, making it suitable for large-scale production if needed.

In addition to its potential biological applications, 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one has interesting chemical properties that make it useful for material science applications. The combination of aromaticity from the pyrrole ring and aliphaticity from the cyclohexanone moiety results in a molecule with tunable electronic characteristics. Such properties are exploited in organic electronics, where molecules like this are used in the development of organic semiconductors and light-emitting diodes (OLEDs).

The compound's solubility profile also plays a crucial role in its utility as a research tool. While polar functional groups like hydroxyl or amine groups could enhance water solubility, the current structure of 4-methyl-3-(1H-pyrrol-2-yl)cyclohexan-1-one may limit its solubility in aqueous environments. However, this can be addressed through further derivatization or by using appropriate solubilizing agents during biological assays.

Future research directions for 4-methyl-3-(1H-pyrrol-2-y)cyclohexan - 1-one include exploring its mechanism of action in vitro and in vivo. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its potential therapeutic applications. Additionally, investigating analogues with modified substituents could reveal structure/activity relationships (SAR) that guide further optimization efforts.

The growing emphasis on green chemistry principles may also influence how 4-methyl - 3 - ( 1 H - pyrrol - 2 - yl ) - cyc lo hex an - 1 - one is synthesized and utilized. Developing sustainable synthetic routes that minimize waste and energy consumption will be crucial for future industrial applications. Catalytic methods that employ recyclable catalysts or operate under mild conditions align well with these goals.

In conclusion, 4 - methyl - 3 - ( 1 H - pyr rol - 2 - yl ) - cyc lo hex an - 1 - one ( CAS No . 2138088 - 87 - 4 ) represents a promising compound with diverse applications in pharmaceutical research and material science . Its unique structural features , coupled with recent advances in computational modeling and synthetic chemistry , position it as a valuable tool for discovering new bioactive molecules . As research continues , it is likely that this compound will play an increasingly important role in both academic studies and industrial development .